Cas no 1955498-37-9 (2-(2-aminoethanesulfinyl)-1,1,1-trifluoroethane hydrochloride)

• Product Name: 2-(2-aminoethanesulfinyl)-1,1,1-trifluoroethane hydrochloride
• CAS No: 1955498-37-9
• MF: C₄H₉ClF₃NOS
• MW: 211.633569478989
• MDL: MFCD29991680
• CID: 4631164
• PubChem ID: 122163914
• Update Time: 2025-10-10

2-(2-aminoethanesulfinyl)-1,1,1-trifluoroethane hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(2-aminoethanesulfinyl)-1,1,1-trifluoroethane hydrochloride

• MDL： MFCD29991680
• Inchi： 1S/C4H8F3NOS.ClH/c5-4(6,7)3-10(9)2-1-8;/h1-3,8H2;1H
• InChI Key： QXLPIERUEIONHN-UHFFFAOYSA-N
• SMILES： C(F)(F)(F)CS(CCN)=O.[H]Cl

Additional information on 2-(2-aminoethanesulfinyl)-1,1,1-trifluoroethane hydrochloride

Comprehensive Overview of 2-(2-aminoethanesulfinyl)-1,1,1-trifluoroethane hydrochloride (CAS No. 1955498-37-9)

The compound 2-(2-aminoethanesulfinyl)-1,1,1-trifluoroethane hydrochloride (CAS No. 1955498-37-9) is a specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the trifluoroethane moiety and aminoethanesulfinyl group, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets with high specificity.

In recent years, the demand for fluorinated compounds like 2-(2-aminoethanesulfinyl)-1,1,1-trifluoroethane hydrochloride has surged due to their enhanced metabolic stability and bioavailability. These properties align with the growing focus on precision medicine and targeted therapies, which dominate current biomedical discussions. The compound’s sulfinyl functionality also contributes to its reactivity, enabling its use in cross-coupling reactions and other advanced synthetic methodologies.

From an industrial perspective, CAS No. 1955498-37-9 is often explored for its role in developing high-performance materials and specialty chemicals. Its trifluoroethyl group is particularly noteworthy, as it imparts desirable physicochemical properties such as lipophilicity and thermal stability. These traits are critical in sectors like electronics, where heat-resistant materials are in high demand.

Environmental and sustainability concerns have also driven interest in this compound. The incorporation of fluorine atoms can reduce the environmental persistence of certain chemicals, making 2-(2-aminoethanesulfinyl)-1,1,1-trifluoroethane hydrochloride a candidate for green chemistry initiatives. Researchers are investigating its degradation pathways to ensure compliance with evolving regulatory standards.

Analytical techniques such as NMR spectroscopy and mass spectrometry are routinely employed to characterize this compound. Its hydrochloride salt form enhances solubility, facilitating its use in aqueous reaction systems. This attribute is particularly valuable in bioconjugation and proteomics, where water compatibility is essential.

Frequently asked questions about 2-(2-aminoethanesulfinyl)-1,1,1-trifluoroethane hydrochloride include inquiries about its synthetic routes, safety profiles, and commercial availability. While detailed toxicity data may require further study, preliminary research suggests it is suitable for controlled laboratory use. Suppliers often highlight its role as a building block for complex molecules, catering to the needs of academic and industrial researchers alike.

In summary, CAS No. 1955498-37-9 represents a versatile and scientifically relevant compound with broad applicability. Its integration into drug development pipelines and material science innovations underscores its importance in modern chemistry. As research progresses, its potential to address challenges in healthcare and sustainable technology will likely expand, solidifying its position as a key player in the chemical landscape.